Cas no 375859-46-4 (6-Octynoicacid,2-amino-,(2S)-(9CI))

• Product Name: 6-Octynoicacid,2-amino-,(2S)-(9CI)
• CAS No: 375859-46-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 922427
• PubChem ID: 45082129
• Update Time: 2025-04-19

6-Octynoicacid,2-amino-,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Octynoicacid,2-amino-,(2S)-(9CI)
• (2S)-2-amino-6-octynoic acid
• (s)-2-amino-6-octynoic acid
• DB-222805
• 375859-46-4

• Inchi： 1S/C8H13NO2/c1-2-3-4-5-6-7(9)8(10)11/h7H,4-6,9H2,1H3,(H,10,11)/t7-/m0/s1
• InChI Key： PCKWGXJVFMOXBE-ZETCQYMHSA-N
• SMILES： OC([C@H](CCCC#CC)N)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives